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Compound of Interest

4-Benzenesulfonyl-m-
Compound Name: o
phenylenediamine

Cat. No.: B108673

Technical Guide: Safety and Handling of 4-
Benzenesulfonyl-m-phenylenediamine

Disclaimer: Specific safety data for 4-Benzenesulfonyl-m-phenylenediamine is not readily
available. This guide utilizes data for the closely related parent compound, m-
phenylenediamine, as a surrogate for toxicological and handling information. The addition of a
benzenesulfonyl group may alter the chemical and toxicological properties. A substance-
specific risk assessment is highly recommended before handling.

Substance Identification and Properties

This section details the known physical and chemical properties of m-phenylenediamine, which
may serve as an estimate for 4-Benzenesulfonyl-m-phenylenediamine.
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Property Value Reference
Benzene-1,3-diamine, 1,3-

Synonyms o [1]
Diaminobenzene

CAS Number 108-45-2 [1]

Molecular Formula C6H8N2 [1]

Molar Mass 108.14 g/mol [1]
Colorless or white

Appearance needles/flakes, turns red or [1][2]
purple on air exposure.

Melting Point 63 - 66 °C (145.4 - 151 °F) [11[3]

Boiling Point 282 - 287 °C (540 - 543 °F) [1]

Flash Point 175 °C (347 °F) [3]

Autoignition Temperature

530 °C (986 °F)

[3]

Density

1.14 g/cm?

[2]

Water Solubility

42.9 g/100 ml (at 20 °C)

[1]

Hazard Identification and Classification

m-Phenylenediamine is classified as a hazardous substance. The following table summarizes

its GHS classification.[4]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Serious Eye Damage/Irritation 2

H319: Causes serious eye

irritation

Skin Sensitization 1

H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity 2

H341: Suspected of causing

genetic defects

Hazardous to the Aquatic

Environment, Chronic

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[4]
Hazard Pictograms:

e GHSO06: Toxic[4]

e GHSO08: Health hazard[4]

e GHSO09: Environmental hazard[4]

Toxicological Data

The following toxicological data is for m-phenylenediamine.
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Test Species Route Value Reference
LD50 Rat Oral 280 mg/kg [5]
LC50 Rat Inhalation 3.2mg/L (4 h) [5]
Skin Irritation Rabbit Dermal No skin irritation [5]
Eye Irritation Rabbit Ocular Irritating to eyes [5]
) May cause

Skin o

o Mouse Dermal sensitization by [5]
Sensitization

skin contact.

Handling Precautions and Exposure Controls

Safe handling of 4-Benzenesulfonyl-m-phenylenediamine requires strict adherence to safety
protocols to minimize exposure.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.[3]
o Ensure safety showers and eyewash stations are readily accessible.[3]

o Use a spark/explosion-proof appliance for finely divided material.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6] Contaminated
clothing should not be allowed out of the workplace and must be washed before reuse.[6]

» Respiratory Protection: If dusts are generated, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[6]

Hygiene Measures

e Wash hands thoroughly after handling.[6]
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e Do not eat, drink, or smoke in the work area.[6]

* Remove contaminated clothing immediately.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Keep under an inert gas like nitrogen.[6]
o Store locked up.[6]

e Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and chloroformates.[6]
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Hazard Identification

H410
Very toxic to aquatic life with long lasting effects
H319 Precautionary Measures
Causes serious eye irritation |——

>
P273 | Avoid release to the environment.

[ H341 |
| of causing genetic defects F4} %305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsin+.

[ Ha17 |
| May cause an allergic skin reaction| [T [T e

H331 P261 | Avoid breathing dust.
Toxic if inhaled

’P302+P352 | IF ON SKIN: Wash with plenty of water.
H311 L
{P301+P310 | IF SWALLOWED: Immediately call a POISON CENTER/doctor.
H301
Toxic if swallowed [N

EPZSO | Wear protective gloves/clothing/eye protection.
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Caption: GHS Hazard Statements and corresponding Precautionary Statements for m-
phenylenediamine.

Emergency Procedures
First Aid Measures

o General Advice: Show the safety data sheet to the doctor in attendance. Immediate medical
attention is required.[6]

« If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Immediate medical
attention is required.[7]

 In Case of Skin Contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothes and shoes. Immediate medical attention is required.[7]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Immediate medical attention is required.[7]

« |If Swallowed: Do NOT induce vomiting. Call a physician or poison control center
immediately.[6]

Fire Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, alcohol-
resistant foam.[6]

o Specific Hazards: Dust can form an explosive mixture with air.[6] Hazardous decomposition
products include nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).

[7]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[6]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Evacuate personnel to safe areas.[6]

e Environmental Precautions: Do not let product enter drains.
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» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
dust formation.[6]

Accidental Release or Exposure

Initial Aisessment

Assess the situation
Is there a fire? Is anyone exposed?

\

Evacuate immediate area

If spill [f exposure If fire

Responseg Actions

Spill Response Exposure‘ 'Response Fire Response
Control the spill _ Administer First Aid . L .
Avoid dust generation | (See Section 5.1) U3 el G g s
\ Y \
Clean up with inert material Seek immediate medical attention Wear SCBA and full protective gear

Y

Dispose of waste in sealed containers

Click to download full resolution via product page

Caption: Emergency response workflow for accidental release or exposure.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg429-2010.pdf
https://www.benchchem.com/product/b108673?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The toxicological data for m-phenylenediamine is based on standardized OECD test
guidelines. Below are summaries of the methodologies for key experiments.

OECD Test Guideline 403: Acute Inhalation Toxicity

This test determines the health hazards from short-term exposure to a substance via inhalation.

[8]

Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a
dynamic airflow inhalation exposure system for a defined period.[9]

¢ Test Animals: Typically, young adult rats are used.[9]

e Procedure: The traditional protocol involves exposing groups of animals (usually 10 per
group) to at least three concentrations of the test substance for a fixed period, typically 4
hours.[10] A "Concentration x Time" (C x t) protocol may also be used where animals are
exposed to various concentrations for multiple durations.[10]

» Observation: Animals are observed for at least 14 days for signs of toxicity, behavioral
changes, and mortality.[9] Body weight is recorded periodically.

» Endpoint: The primary endpoint is the calculation of the median lethal concentration (LC50),
which is the concentration expected to cause death in 50% of the test animals.[9] A gross
necropsy is performed on all animals at the end of the study.[9]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline evaluates the potential of a substance to cause eye irritation or corrosion.[11]

o Principle: The test substance is applied in a single dose to one eye of an albino rabbit, with
the untreated eye serving as a control.[12]

e Procedure: A weight-of-evidence analysis is first performed on existing data to avoid
unnecessary animal testing.[7] If an in vivo test is necessary, it is initially performed on a
single animal.[7] A single dose of the substance is applied into the conjunctival sac.[12]
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» Observation: The eye is examined at 1, 24, 48, and 72 hours after application.[13] Ocular
lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.[11] The
observation period can extend up to 21 days to assess the reversibility of the effects.[11]

o Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions. The use of analgesics and anesthetics is recommended to minimize animal distress.

[7]

OECD Test Guideline 429: Skin Sensitization (Local
Lymph Node Assay - LLNA)

The LLNAis an in vivo method for identifying potential skin sensitizers.[14]

e Principle: The test is based on the principle that sensitizers induce lymphocyte proliferation in
the lymph nodes draining the site of application. This proliferation is proportional to the dose
and potency of the allergen.[14]

o Test Animals: The test is performed on female mice of the CBA/Ca or CBA/J strain.[14]

e Procedure: A minimum of three concentrations of the test substance, a negative control
(vehicle only), and a positive control are used, with at least four animals per group.[15] The
test substance is applied to the dorsal surface of the ears for three consecutive days. On day
6, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected to measure cell
proliferation in the auricular lymph nodes.[15]

o Endpoint: The level of radioactivity in the lymph node cells is measured. A Stimulation Index
(SI) is calculated by comparing the proliferation in the test groups to the vehicle control
group. An Sl of 3 or greater indicates that the substance is a potential skin sensitizer.[14]
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Caption: General laboratory workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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